Cas no 1857348-70-9 (5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one)

5-Fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one is a boronic ester derivative featuring a benzoxazolone scaffold. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. The fluorine substituent and methyl group on the benzoxazolone core contribute to its reactivity and selectivity in coupling reactions. Its well-defined structure and high purity make it suitable for pharmaceutical and materials science research, particularly in the development of bioactive molecules and functional materials. Proper handling under inert conditions is recommended to preserve its integrity.

5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one structure

1857348-70-9 structure

Product Name:5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one

CAS No:1857348-70-9

MF:C₁₄H₁₇BFNO₄

MW:293.098487615585

CID:5305253

Update Time:2026-03-10

5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

- 2(3H)-Benzoxazolone, 5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one
- Inchi： 1S/C14H17BFNO4/c1-13(2)14(3,4)21-15(20-13)8-6-11-10(7-9(8)16)17(5)12(18)19-11/h6-7H,1-5H3
- InChI Key： QNNRQXKTAYUADS-UHFFFAOYSA-N
- SMILES： O1C2=CC(B3OC(C)(C)C(C)(C)O3)=C(F)C=C2N(C)C1=O

5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL376-100MG	5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one	1857348-70-9	95%	100MG	￥ 1,122.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL376-250MG	5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one	1857348-70-9	95%	250MG	￥ 1,795.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL376-500MG	5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one	1857348-70-9	95%	500MG	￥ 2,996.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL376-1G	5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one	1857348-70-9	95%	1g	￥ 4,488.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL376-5G	5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one	1857348-70-9	95%	5g	￥ 13,464.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL376-10G	5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one	1857348-70-9	95%	10g	￥ 22,440.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL376-100mg	5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one	1857348-70-9	95%	100mg	￥1121.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL376-250mg	5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one	1857348-70-9	95%	250mg	￥1793.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL376-500mg	5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one	1857348-70-9	95%	500mg	￥2994.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL376-1g	5-fluoro-3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-one	1857348-70-9	95%	1g	￥4484.0	2024-04-23